Cas no 30567-26-1 (2-Heptenal, 2-methyl-)

• Product name: 2-Heptenal, 2-methyl-
• CAS No: 30567-26-1
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 1443554
• PubChem ID: 534702

2-Heptenal, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Heptenal, 2-methyl-
• 2-methylhept-2-enal
• DTXSID00952858
• 30567-26-1
• 2-Methyl -2-heptenal
• DB-303405

• Inchi： InChI=1S/C8H14O/c1-3-4-5-6-8(2)7-9/h6-7H,3-5H2,1-2H3
• InChI Key： IGNVJMUTQIKSHB-UHFFFAOYSA-N
• SMILES： CCCCC=C(C)C=O

Computed Properties

• Exact Mass: 126.10452
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.8654 (estimate)
• Melting Point: 3.5°C (estimate)
• Boiling Point: 184.35°C (estimate)
• Refractive Index: 1.4353 (estimate)
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Medium-chain aldehydes